Cas no 2101198-86-9 (4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl]methanol)

• Product Name: 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl]methanol
• CAS No: 2101198-86-9
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 5213012
• Update Time: 2025-06-13

4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl]methanol
• 1H-Pyrazole-3-methanol, 4-bromo-1-(3-methylbutyl)-

• Inchi： 1S/C9H15BrN2O/c1-7(2)3-4-12-5-8(10)9(6-13)11-12/h5,7,13H,3-4,6H2,1-2H3
• InChI Key： QPHQBEWGDYZDCO-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C=C(Br)C(CO)=N1

Additional information on 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl]methanol

Professional Introduction to 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl)methanol (CAS No. 2101198-86-9)

4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl)methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2101198-86-9, has garnered attention due to its potential applications in drug development and medicinal research. The molecular structure of this compound includes a brominated pyrazole moiety linked to a tertiary butyl group, which contributes to its distinct chemical reactivity and biological activity.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its role in various pharmacological applications. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of a bromine atom at the 4-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the presence of a 3-methylbutyl group at the 1-position adds steric bulk, influencing the compound's solubility and metabolic stability.

In recent years, there has been growing interest in developing novel compounds based on pyrazole derivatives for therapeutic purposes. The compound 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl)methanol has been studied for its potential role in modulating various biological pathways. For instance, research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. Its ability to interact with biological targets makes it a promising candidate for further investigation in oncology research.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and functional group transformations, are often employed to construct the desired molecular framework. The brominated pyrazole moiety serves as a versatile handle for further derivatization, allowing chemists to explore diverse structural modifications.

One of the key aspects of studying 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl)methanol is its potential as a building block for more complex drug molecules. By incorporating this compound into larger scaffolds, researchers can develop novel therapeutic agents with enhanced pharmacological properties. The tertiary butyl group provides a site for further functionalization, enabling the creation of compounds with tailored biological activities.

The pharmacokinetic profile of this compound is also an area of interest. Studies have begun to explore how the structural features of the molecule influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing drug candidates and ensuring their efficacy in vivo. Computational modeling and experimental techniques are being used to predict and verify the pharmacokinetic behavior of 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl)methanol.

In conclusion, 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-yl)methanol (CAS No. 2101198-86-9) represents an exciting avenue in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further study. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.